Cas no 1257520-11-8 ((E)-Methyl 4-(4-cyanophenyl)-2-oxobut-3-enoate)

• Product Name: (E)-Methyl 4-(4-cyanophenyl)-2-oxobut-3-enoate
• CAS No: 1257520-11-8
• MF: C₁₂H₉NO₃
• MW: 215.204763174057
• CID: 1026377
• PubChem ID: 44622995
• Update Time: 2025-06-26

(E)-Methyl 4-(4-cyanophenyl)-2-oxobut-3-enoate Chemical and Physical Properties

Names and Identifiers

• (E)-Methyl 4-(4-cyanophenyl)-2-oxobut-3-enoate
• Methyl (3E)-4-(4-cyanophenyl)-2-oxo-3-butenoate
• 1257520-11-8
• DA-17588
• AMY36434
• (E)-Methyl4-(4-cyanophenyl)-2-oxobut-3-enoate
• AKOS016007390
• methyl (E)-4-(4-cyanophenyl)-2-oxobut-3-enoate
• METHYL (3E)-4-(4-CYANOPHENYL)-2-OXOBUT-3-ENOATE

• MDL： MFCD19053236
• Inchi： 1S/C12H9NO3/c1-16-12(15)11(14)7-6-9-2-4-10(8-13)5-3-9/h2-7H,1H3/b7-6+
• InChI Key： TWSUJOKSRUZEGR-VOTSOKGWSA-N
• SMILES： O(C)C(C(/C=C/C1C=CC(C#N)=CC=1)=O)=O

Computed Properties

• Exact Mass: 215.058243149g/mol
• Monoisotopic Mass: 215.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 67.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives

Additional information on (E)-Methyl 4-(4-cyanophenyl)-2-oxobut-3-enoate

(E)-Methyl 4-(4-cyanophenyl)-2-oxobut-3-enoate and Its Significance in Modern Chemical Biology

The compound with the CAS number 1257520-11-8, identified as (E)-Methyl 4-(4-cyanophenyl)-2-oxobut-3-enoate, represents a fascinating molecule in the realm of chemical biology. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in pharmaceutical research and academic studies. The presence of a cyano group and an ester moiety in its molecular framework suggests a versatile reactivity that could be exploited for various synthetic and biological purposes.

In recent years, the field of chemical biology has seen significant advancements, particularly in the development of novel heterocyclic compounds that exhibit promising biological activities. The structure of (E)-Methyl 4-(4-cyanophenyl)-2-oxobut-3-enoate aligns well with this trend, as it incorporates elements that are frequently found in bioactive molecules. Specifically, the cyano group can serve as a pharmacophore, contributing to the molecule's interactions with biological targets, while the ester functionality provides a site for further chemical modifications.

One of the most intriguing aspects of this compound is its potential role in drug discovery. The cyano-substituted phenyl ring is a common feature in many pharmaceuticals, known for its ability to modulate enzyme activity and receptor binding. Additionally, the enone group within the molecule can participate in various biochemical reactions, making it a valuable scaffold for medicinal chemists. These characteristics make (E)-Methyl 4-(4-cyanophenyl)-2-oxobut-3-enoate a compelling candidate for further investigation.

Recent studies have begun to explore the synthetic pathways and derivatives of this compound. Researchers have been particularly interested in how modifications to the cyano group or the ester moiety can influence its biological properties. For instance, replacing the cyano group with other functional groups has been shown to alter the compound's interaction with biological targets, leading to different pharmacological effects. Similarly, variations in the ester functionality have been investigated for their impact on metabolic stability and bioavailability.

The enone system in (E)-Methyl 4-(4-cyanophenyl)-2-oxobut-3-enoate also presents opportunities for further exploration. Enones are known for their ability to undergo Michael additions and other reactions that can be harnessed in synthetic chemistry. This reactivity has been leveraged to develop novel derivatives with enhanced biological activity. For example, studies have demonstrated that enone-based compounds can exhibit potent effects on various disease pathways, making them attractive candidates for therapeutic development.

In addition to its synthetic utility, (E)-Methyl 4-(4-cyanophenyl)-2-oxobut-3-enoate has shown promise in academic research. Its unique structure has been used as a model system to study molecular interactions and mechanisms. By understanding how this compound interacts with biological targets, researchers can gain insights into broader chemical principles that apply to other bioactive molecules. This approach has been instrumental in advancing our understanding of drug design and development.

The integration of computational methods has further enhanced the study of this compound. Advanced computational techniques allow researchers to predict and simulate molecular interactions with high accuracy. These methods have been particularly useful in identifying potential lead compounds and optimizing their properties before experimental validation. The use of computational tools has thus accelerated the pace of discovery in chemical biology.

The future prospects for (E)-Methyl 4-(4-cyanophenyl)-2-oxobut-3-enoate are vast and exciting. As research continues to uncover new applications and derivatives, this compound is likely to play a significant role in both academic and industrial settings. Its versatility as a synthetic intermediate and its potential as a bioactive molecule make it a cornerstone of modern chemical biology research.

In conclusion, (E)-Methyl 4-(4-cyanophenyl)-2-oxobut-3-enoate, with its CAS number 1257520-11-8, stands out as a remarkable molecule with diverse applications in pharmaceutical research and academic studies. Its unique structural features and potential biological activities make it a valuable asset in the pursuit of novel therapeutics. As research progresses, we can expect this compound to continue influencing advancements in chemical biology and drug discovery.